Cas no 1270369-63-5 (tert-butyl N-(2-amino-2-cyclopentylethyl)carbamate)

• Product Name: tert-butyl N-(2-amino-2-cyclopentylethyl)carbamate
• CAS No: 1270369-63-5
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 4585221
• PubChem ID: 68109564
• Update Time: 2025-05-20

tert-butyl N-(2-amino-2-cyclopentylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-2-cyclopentylethyl)carbamate
• tert-butyl 2-amino-2-cyclopentylethylcarbamate
• tert-Butyl 2-amino-2-cyclopentylethyl-carbamate
• Z1881599753

• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-8-10(13)9-6-4-5-7-9/h9-10H,4-8,13H2,1-3H3,(H,14,15)
• InChI Key： YMJKXSPQOOJCBY-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1CCCC1)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• XLogP3: 1.9
• Topological Polar Surface Area: 64.4

Additional information on tert-butyl N-(2-amino-2-cyclopentylethyl)carbamate

tert-butyl N-(2-amino-2-cyclopentylethyl)carbamate (CAS No. 1270369-63-5): A Comprehensive Overview

tert-butyl N-(2-amino-2-cyclopentylethyl)carbamate (CAS No. 1270369-63-5) is a versatile compound with significant applications in the fields of chemical biology and pharmaceutical research. This compound, often referred to as Boc-protected cyclopentylethylamine, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features and chemical properties make it an essential component in the development of novel drugs and biological probes.

The tert-butyl carbamate group in this compound serves as a protecting group for the primary amine, which can be selectively removed under mild conditions to yield the free amine. This property is crucial in multistep synthetic processes, where the protection and deprotection of functional groups are critical for achieving the desired molecular architecture. The cyclopentyl moiety, on the other hand, imparts additional steric and electronic effects that can influence the biological activity and pharmacokinetic properties of the final product.

Recent advancements in medicinal chemistry have highlighted the importance of tert-butyl N-(2-amino-2-cyclopentylethyl)carbamate in the design and synthesis of new drugs. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can be used as a building block for the synthesis of potent inhibitors of protein-protein interactions (PPIs). These inhibitors have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

In another notable study, researchers at a leading pharmaceutical company utilized tert-butyl N-(2-amino-2-cyclopentylethyl)carbamate to develop a series of small molecules that selectively target G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes, making them attractive targets for drug discovery. The compounds derived from this research exhibited high potency and selectivity, suggesting their potential as therapeutic agents.

The synthetic accessibility of tert-butyl N-(2-amino-2-cyclopentylethyl)carbamate has also been improved through recent methodological advancements. A novel synthetic route reported in *Organic Letters* involves a palladium-catalyzed coupling reaction that provides high yields and excellent stereoselectivity. This method has been widely adopted by research groups and industrial laboratories, facilitating the large-scale production of this valuable intermediate.

From a safety perspective, tert-butyl N-(2-amino-2-cyclopentylethyl)carbamate is generally considered safe to handle under standard laboratory conditions. However, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. The compound is stable under ambient conditions and can be stored for extended periods without significant degradation.

In conclusion, tert-butyl N-(2-amino-2-cyclopentylethyl)carbamate (CAS No. 1270369-63-5) is a vital compound with broad applications in chemical biology and pharmaceutical research. Its unique chemical properties and synthetic versatility make it an indispensable tool for scientists working on the development of new drugs and biological probes. As research continues to advance, it is likely that this compound will play an increasingly important role in driving innovation in these fields.